(+)-FCD2CD2-DTBZ
Description
(+)-FCD2CD2-DTBZ is a fluorinated derivative of (+)-dihydrotetrabenazine (DTBZ), designed as a high-affinity ligand for the vesicular monoamine transporter 2 (VMAT2). It is primarily utilized in positron emission tomography (PET) imaging to quantify VMAT2 density in neurodegenerative disorders such as Parkinson’s disease and Huntington’s disease . Developed by NARD Institute, this compound incorporates a fluorinated cyclobutyl moiety, enhancing its lipophilicity and brain permeability compared to earlier DTBZ analogs. Its radiopharmaceutical application enables non-invasive assessment of monoaminergic neuron integrity, critical for disease diagnosis and therapeutic monitoring.
Properties
Molecular Formula |
C20H26D4FNO3 |
|---|---|
Molecular Weight |
355.46 |
Purity |
>95% |
Synonyms |
9-O-(2-Fluoroethyl-d4)-(+)-α-dihydrotetrabenazine |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- Advantages :
- Superior imaging contrast in early-stage Parkinson’s disease.
- Enhanced resistance to enzymatic degradation due to fluorine substitution.
- Limitations :
- High lipophilicity correlates with hepatobiliary excretion, complicating use in patients with liver impairment.
- Cost-intensive synthesis of fluorinated cyclobutyl groups limits large-scale production.
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